Cas no 37874-93-4 (1-[4-(3-cyclopentylpropyl)phenyl]ethanone)
![1-[4-(3-cyclopentylpropyl)phenyl]ethanone structure](https://ossimg.kuujia.com/scimg/38000/37874-93-4x500.png)
37874-93-4 structure
Product Name:1-[4-(3-cyclopentylpropyl)phenyl]ethanone
CAS No:37874-93-4
MF:C16H22O
MW:230.345284938812
CID:922724
PubChem ID:299753
Update Time:2025-04-19
1-[4-(3-cyclopentylpropyl)phenyl]ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-[4-(3-cyclopentylpropyl)phenyl]ethanone
- NSC-173058
- DTXSID40305985
- NSC173058
- 37874-93-4
-
- Inchi： 1S/C16H22O/c1-13(17)16-11-9-15(10-12-16)8-4-7-14-5-2-3-6-14/h9-12,14H,2-8H2,1H3
- InChI Key： PCLVBIPPFLSAJR-UHFFFAOYSA-N
- SMILES： O=C(C)C1C=CC(=CC=1)CCCC1CCCC1
Computed Properties
- Exact Mass: 230.16716
- Monoisotopic Mass: 230.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
1-[4-(3-cyclopentylpropyl)phenyl]ethanone Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
37874-93-4 (1-[4-(3-cyclopentylpropyl)phenyl]ethanone) Related Products
- 582-62-7(3-Methyl-1-phenylbutan-1-one)
- 18594-05-3(4'-Cyclohexylacetophenone)
- 5422-88-8(Cyclopentyl phenyl ketone)
- 1671-77-8(4’-Methylvalerophenone)
- 37593-03-6(4'-Heptylacetophenone)
- 37593-05-8(4-n-Nonylacetophenone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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